Cas no 2103595-65-7 (methyl 5,6-dimethylmorpholine-3-carboxylate)

• Product Name: methyl 5,6-dimethylmorpholine-3-carboxylate
• CAS No: 2103595-65-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5837442
• PubChem ID: 137945509
• Update Time: 2025-06-08

methyl 5,6-dimethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,6-dimethylmorpholine-3-carboxylate
• 2103595-65-7
• EN300-1069600

• Inchi： 1S/C8H15NO3/c1-5-6(2)12-4-7(9-5)8(10)11-3/h5-7,9H,4H2,1-3H3
• InChI Key： ZLNXPJAGMRJDLG-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC)NC(C)C1C

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 5,6-dimethylmorpholine-3-carboxylate

Recent Advances in the Study of Methyl 5,6-Dimethylmorpholine-3-carboxylate (CAS: 2103595-65-7)

Methyl 5,6-dimethylmorpholine-3-carboxylate (CAS: 2103595-65-7) is a morpholine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in drug discovery, making it a compound of considerable interest to researchers.

One of the most notable advancements in the study of methyl 5,6-dimethylmorpholine-3-carboxylate is its application in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to evaluate their inhibitory effects on specific kinases, with preliminary results indicating significant activity against targeted kinases. These findings suggest that methyl 5,6-dimethylmorpholine-3-carboxylate could serve as a valuable scaffold for the design of next-generation kinase inhibitors.

In addition to its potential in kinase inhibition, recent studies have also investigated the compound's role in modulating metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 5,6-dimethylmorpholine-3-carboxylate derivatives exhibit activity against enzymes involved in lipid metabolism, highlighting its potential as a therapeutic agent for metabolic disorders such as obesity and diabetes. The study utilized advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing a foundation for further optimization and development.

The synthetic accessibility of methyl 5,6-dimethylmorpholine-3-carboxylate has also been a focus of recent research. A team of chemists recently reported an efficient and scalable synthetic route for this compound, which could facilitate its broader use in medicinal chemistry. The optimized synthesis involves a series of stereoselective reactions, yielding high-purity product with minimal byproducts. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to yield and scalability.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetic and toxicological profiles of methyl 5,6-dimethylmorpholine-3-carboxylate and its derivatives. Ongoing studies are employing advanced in vivo models to assess bioavailability, metabolism, and potential off-target effects. These investigations are critical for translating preclinical findings into clinical applications and ensuring the safety and efficacy of future therapeutics derived from this compound.

In conclusion, methyl 5,6-dimethylmorpholine-3-carboxylate (CAS: 2103595-65-7) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications in kinase inhibition, metabolic modulation, and synthetic chemistry underscore its potential as a valuable tool for researchers. Continued exploration of its properties and optimization of its derivatives will likely yield further breakthroughs, paving the way for novel therapeutic interventions.